Cas no 62160-33-2 (1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole)

• Product Name: 1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
• CAS No: 62160-33-2
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 455953
• PubChem ID: 12320475
• Update Time: 2025-04-19

1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
• 1-(4-nitrophenyl)-5-phenylpyrazole
• 1H-Pyrazole, 1-(4-nitrophenyl)-5-phenyl-
• 62160-33-2
• SCHEMBL19240298
• DTXSID70488437
• AKOS010625762

• Inchi： 1S/C15H11N3O2/c19-18(20)14-8-6-13(7-9-14)17-15(10-11-16-17)12-4-2-1-3-5-12/h1-11H
• InChI Key： XZHRORCXZCBQPL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=CC=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.08523
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96